Cas no 1337675-41-8 (6-methyl-2-(pyrrolidin-3-yl)-1H-indole)

• Product Name: 6-methyl-2-(pyrrolidin-3-yl)-1H-indole
• CAS No: 1337675-41-8
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• MDL: MFCD30488662
• CID: 5178612
• PubChem ID: 137702246
• Update Time: 2025-06-09

6-methyl-2-(pyrrolidin-3-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(pyrrolidin-3-yl)-1H-indole
• 1H-Indole, 6-methyl-2-(3-pyrrolidinyl)-
• 6-methyl-2-(pyrrolidin-3-yl)-1H-indole

• MDL： MFCD30488662
• Inchi： 1S/C13H16N2/c1-9-2-3-10-7-13(15-12(10)6-9)11-4-5-14-8-11/h2-3,6-7,11,14-15H,4-5,8H2,1H3
• InChI Key： BGRQAVINVBEIFK-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC3C=CC(C)=CC=3N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 2.2
• Topological Polar Surface Area: 27.8

Additional information on 6-methyl-2-(pyrrolidin-3-yl)-1H-indole

Introduction to 6-Methyl-2-(Pyrrolidin-3-Yl)-1H-Indole (CAS No. 1337675-41-8)

6-Methyl-2-(pyrrolidin-3-yl)-1H-indole, also known by its CAS registry number 1337675-41-8, is a fascinating compound with significant potential in various scientific and industrial applications. This compound belongs to the indole family, which is a heterocyclic aromatic structure consisting of a benzene ring fused to a pyrrole ring. The presence of the methyl group at the 6-position and the pyrrolidinyl group at the 2-position introduces unique chemical properties and functional groups that make this compound highly versatile.

The synthesis of 6-methyl-2-(pyrrolidin-3-yl)-1H-indole involves a series of carefully designed organic reactions, often leveraging modern synthetic methodologies such as palladium-catalyzed cross-couplings or multi-component reactions. These methods not only enhance the efficiency of the synthesis but also allow for precise control over the stereochemistry and regioselectivity of the product, which are critical for its application in drug discovery and materials science.

Recent studies have highlighted the potential of 6-methyl derivatives in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. For instance, researchers have demonstrated that this compound exhibits promising activity in vitro against certain kinases, suggesting its potential as a lead compound in anticancer drug development. Additionally, its structural features make it an attractive candidate for exploring non-canonical binding modes, which could open new avenues for therapeutic intervention.

In terms of chemical properties, 6-methyl-2-(pyrrolidin-3-yl)-1H-indole displays interesting fluorescence characteristics under UV light due to its aromatic system. This property has led to investigations into its use as a fluorescent probe for sensing applications, such as detecting metal ions or monitoring environmental pollutants. Furthermore, the compound's stability under various conditions makes it suitable for long-term storage and use in demanding environments.

The application of this compound extends beyond pharmaceuticals into materials science, where it has been explored as a building block for constructing advanced materials such as coordination polymers and supramolecular assemblies. Its ability to form hydrogen bonds and π–π interactions with other molecules makes it an ideal candidate for designing materials with tailored properties, including porosity and conductivity.

In conclusion, CAS No. 1337675-41-8, or 6-methyl-2-(pyrrolidin-3-yl)-1H-indole, represents a valuable addition to the arsenal of compounds available for scientific research and industrial applications. With ongoing advancements in synthetic chemistry and material science, this compound is poised to play an increasingly important role in driving innovation across multiple disciplines.